Cas no 3580-37-8 (4-Methyl-5,6,7,8-tetrahydro-2lambda~6~,1,3-benzothiadiazine-2,2(1H)-dione)

• Product Name: 4-Methyl-5,6,7,8-tetrahydro-2lambda~6~,1,3-benzothiadiazine-2,2(1H)-dione
• CAS No: 3580-37-8
• MF: C₈H₁₂N₂O₂S
• MW: 200.258080482483
• CID: 296012
• PubChem ID: 15640934
• Update Time: 2025-10-24

4-Methyl-5,6,7,8-tetrahydro-2lambda~6~,1,3-benzothiadiazine-2,2(1H)-dione Chemical and Physical Properties

Names and Identifiers

• 1H-2,1,3-Benzothiadiazine,5,6,7,8-tetrahydro-4-methyl-, 2,2-dioxide
• 4-METHYL-5,6,7,8-TETRAHYDRO-2,1,3-BENZOTHIADIAZINE-2,2(1H)-DIONE
• 4-Methyl-5,6,7,8-tetrahydro-2lambda~6~,1,3-benzothiadiazine-2,2(1H)-dione
• 4-methyl-5,6,7,8-tetrahydro-3H-2λ⁶,1,3-benzothiadiazine 2,2-dioxide
• 4-Methyl-5,6,7,8-tetrahydro-(1H)-2,1,3-benzothiadiazin-2,2-dioxid
• 4-methyl-5,6,7,8-tetrahydro-1(3)H-benzo[1,2,6]thiadiazine 2,2-dioxide
• 4-methyl-5,6,7,8-tetrahydro-1H-2,1,3-benzothiadiazine 2,2-dioxide
• methyltetrahydrobenzothiadiazineHdione
• 4-Methyl-5,6,7,8-tetrahydro-1,3-benzothiadiazine-2,2(1H)-dione
• CS-0327570
• E?,1,3-benzothiadiazine-2,2-dione
• 4-Methyl-5,6,7,8-tetrahydro-2lambda~6~,1,3-benzothiadiazine-2,2(3H)-dione
• MFCD08443994
• 4-methyl-5,6,7,8-tetrahydro-1H-2lambda6,1,3-benzothiadiazine-2,2-dione
• DTXSID70576161
• AKOS021614428
• 4-Methyl-5,6,7,8-tetrahydro-2lambda6,1,3-benzothiadiazine-2,2(1H)-dione
• 4-methyl-5,6,7,8-tetrahydro-3H-2,1,3-benzothiadiazine 2,2-dioxide
• CA-0923
• 4-Methyl-5,6,7,8-tetrahydro-1h-benzo[c][1,2,6]thiadiazine 2,2-dioxide
• 4-methyl-5,6,7,8-tetrahydro-3H-2
• AKOS005071987
• 4-Methyl-5,6,7,8-tetrahydro-2lambda(6),1,3-benzothiadiazine-2,2(1H)-dione
• FT-0680883
• J-515757
• 4-methyl-5,6,7,8-tetrahydro-3H-2lambda6,1,3-benzothiadiazine 2,2-dioxide
• 3580-37-8
• 4-METHYL-5,6,7,8-TETRAHYDRO-1H-2??,1,3-BENZOTHIADIAZINE-2,2-DIONE

• MDL： MFCD08443994
• Inchi： 1S/C8H12N2O2S/c1-6-7-4-2-3-5-8(7)10-13(11,12)9-6/h9H,2-5H2,1H3
• InChI Key： JQHAMCQJHSZKNM-UHFFFAOYSA-N
• SMILES： S1(N=C2CCCCC2=C(C)N1)(=O)=O

Computed Properties

• Exact Mass: 200.06200
• Monoisotopic Mass: 200.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 66.9Ų

Experimental Properties

• Density: 1.5
• Melting Point: 180-181°C
• Boiling Point: 358.4°C at 760 mmHg
• Flash Point: 170.6°C
• Refractive Index: 1.674
• PSA: 66.91000
• LogP: 1.96860

4-Methyl-5,6,7,8-tetrahydro-2lambda~6~,1,3-benzothiadiazine-2,2(1H)-dione Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives

Additional information on 4-Methyl-5,6,7,8-tetrahydro-2lambda~6~,1,3-benzothiadiazine-2,2(1H)-dione

Comprehensive Overview of 4-Methyl-5,6,7,8-tetrahydro-2λ⁶,1,3-benzothiadiazine-2,2(1H)-dione (CAS No. 3580-37-8)

4-Methyl-5,6,7,8-tetrahydro-2λ⁶,1,3-benzothiadiazine-2,2(1H)-dione (CAS No. 3580-37-8) is a heterocyclic compound with a unique molecular structure that has garnered significant interest in pharmaceutical and agrochemical research. This compound, often referred to by its systematic name or CAS number, belongs to the benzothiadiazine family, a class of compounds known for their diverse biological activities. The presence of a tetrahydro ring and a methyl substituent enhances its stability and potential applications in drug discovery.

In recent years, the demand for novel heterocyclic compounds like 4-Methyl-5,6,7,8-tetrahydro-2λ⁶,1,3-benzothiadiazine-2,2(1H)-dione has surged due to their potential in addressing unmet medical needs. Researchers are particularly intrigued by its sulfur-containing core, which is a common feature in many FDA-approved drugs. The compound's CAS No. 3580-37-8 is frequently searched in scientific databases, reflecting its relevance in modern chemistry and pharmacology.

One of the key areas where 4-Methyl-5,6,7,8-tetrahydro-2λ⁶,1,3-benzothiadiazine-2,2(1H)-dione shows promise is in the development of central nervous system (CNS) therapeutics. Its structural similarity to other bioactive benzothiadiazine derivatives suggests potential applications in neurodegenerative diseases, such as Alzheimer's and Parkinson's. Additionally, its sulfonamide moiety makes it a candidate for antimicrobial and anti-inflammatory agents, aligning with the growing focus on antibiotic resistance and chronic inflammation.

The synthesis of CAS No. 3580-37-8 involves multi-step organic reactions, often starting from readily available precursors like cyclohexanone or thiophenol. Advanced techniques such as microwave-assisted synthesis and catalysis have been explored to improve yield and purity, addressing the need for sustainable and efficient chemical processes. These innovations are particularly relevant in the context of green chemistry, a trending topic in both academic and industrial settings.

From a commercial perspective, 4-Methyl-5,6,7,8-tetrahydro-2λ⁶,1,3-benzothiadiazine-2,2(1H)-dione is available through specialized chemical suppliers, often in high purity grades for research purposes. Its molecular weight (approximately 200.27 g/mol) and solubility profile make it suitable for various experimental conditions, including in vitro and in vivo studies. Researchers frequently inquire about its storage conditions and handling precautions, emphasizing the importance of stability in long-term studies.

In the realm of computational chemistry, CAS No. 3580-37-8 has been subjected to molecular docking and QSAR (Quantitative Structure-Activity Relationship) analyses to predict its interactions with biological targets. These studies are part of the broader trend toward AI-driven drug discovery, where machine learning algorithms accelerate the identification of promising compounds. The integration of such technologies has made benzothiadiazine derivatives a hot topic in cheminformatics.

Another emerging application of 4-Methyl-5,6,7,8-tetrahydro-2λ⁶,1,3-benzothiadiazine-2,2(1H)-dione lies in material science. Its aromatic and heterocyclic structure lends itself to the development of organic semiconductors and photovoltaic materials. This aligns with the global push for renewable energy solutions, as researchers explore novel compounds for solar cells and light-emitting diodes (LEDs).

Despite its potential, challenges remain in the large-scale production and optimization of CAS No. 3580-37-8. Issues such as regioselectivity during synthesis and metabolic stability in biological systems are active areas of investigation. Addressing these hurdles will be critical for advancing the compound from the lab to clinical or industrial applications.

In summary, 4-Methyl-5,6,7,8-tetrahydro-2λ⁶,1,3-benzothiadiazine-2,2(1H)-dione (CAS No. 3580-37-8) represents a versatile and promising compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its unique structure and bioactive potential continue to inspire research, making it a subject of enduring interest in the scientific community.